Cas no 2167700-00-5 (7-formyl-1H-indole-3-sulfonyl fluoride)

• Product Name: 7-formyl-1H-indole-3-sulfonyl fluoride
• CAS No: 2167700-00-5
• MF: C₉H₆FNO₃S
• MW: 227.212244510651
• CID: 6577195
• PubChem ID: 165521514
• Update Time: 2025-07-22

7-formyl-1H-indole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 7-formyl-1H-indole-3-sulfonyl fluoride
• EN300-1275624
• 2167700-00-5

• Inchi： 1S/C9H6FNO3S/c10-15(13,14)8-4-11-9-6(5-12)2-1-3-7(8)9/h1-5,11H
• InChI Key： UXJVXTCCEXDJOQ-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C(C=O)=CC=CC=21)(=O)(=O)F

Computed Properties

• Exact Mass: 227.00524239g/mol
• Monoisotopic Mass: 227.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 7-formyl-1H-indole-3-sulfonyl fluoride

Exploring the Versatile Applications and Properties of 7-Formyl-1H-Indole-3-Sulfonyl Fluoride (CAS No. 2167700-00-5)

In the realm of organic chemistry and pharmaceutical research, 7-formyl-1H-indole-3-sulfonyl fluoride (CAS No. 2167700-00-5) has emerged as a compound of significant interest. This sulfonyl fluoride-containing indole derivative is renowned for its unique structural features, which make it a valuable building block in drug discovery, bioconjugation, and material science. The presence of both a formyl group and a sulfonyl fluoride moiety in its molecular framework allows for diverse reactivity, enabling chemists to explore novel synthetic pathways.

One of the most compelling aspects of 7-formyl-1H-indole-3-sulfonyl fluoride is its role in click chemistry and proteomics research. As the scientific community increasingly focuses on targeted protein degradation and covalent inhibitors, this compound has gained attention for its ability to selectively modify proteins and other biomolecules. Researchers are particularly interested in its potential applications in chemical biology and drug design, where its sulfonyl fluoride group can act as a warhead in covalent drug candidates.

The growing demand for highly functionalized indole derivatives in medicinal chemistry has further propelled interest in this compound. With the rise of AI-driven drug discovery and computational chemistry, scientists are actively investigating how 7-formyl-1H-indole-3-sulfonyl fluoride can be optimized for specific biological targets. Its structural versatility makes it particularly valuable for creating small molecule libraries used in high-throughput screening.

From a synthetic chemistry perspective, the 7-formyl-1H-indole-3-sulfonyl fluoride scaffold offers multiple sites for further functionalization. The formyl group at the 7-position can undergo various transformations, including reductive amination or condensation reactions, while the sulfonyl fluoride at the 3-position provides opportunities for nucleophilic substitution or cross-coupling reactions. This dual functionality has made it a favorite among researchers working on heterocyclic compound synthesis and medicinal chemistry optimization.

In the context of current research trends, 7-formyl-1H-indole-3-sulfonyl fluoride aligns perfectly with the growing interest in covalent drug discovery. The pharmaceutical industry's shift toward developing more selective and potent therapeutics has created a surge in demand for compounds with reactive functional groups that can form stable bonds with biological targets. This compound's ability to participate in selective protein modification makes it particularly relevant in the development of next-generation therapeutics.

Environmental considerations in chemical synthesis have also brought attention to compounds like 7-formyl-1H-indole-3-sulfonyl fluoride. As the field moves toward greener chemistry practices, researchers are investigating how to incorporate this building block into more sustainable synthetic routes. Its potential for atom-efficient transformations and compatibility with various catalytic systems makes it an attractive option for developing eco-friendly synthetic methodologies.

The analytical characterization of 7-formyl-1H-indole-3-sulfonyl fluoride has been another area of focus, with advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography being employed to understand its structural properties better. These studies are crucial for quality control in pharmaceutical applications and for establishing structure-activity relationships in drug development programs.

Looking toward future applications, 7-formyl-1H-indole-3-sulfonyl fluoride shows promise in material science applications beyond pharmaceuticals. Its potential use in creating functional polymers or advanced materials with specific electronic or optical properties is currently being explored. The compound's ability to participate in various post-synthetic modifications makes it particularly valuable for designing tailored materials with precise functionality.

As research into 7-formyl-1H-indole-3-sulfonyl fluoride continues to expand, its role in interdisciplinary science becomes increasingly apparent. From medicinal chemistry to materials engineering, this compound exemplifies how fundamental chemical building blocks can bridge diverse scientific fields. The ongoing exploration of its properties and applications ensures that it will remain a compound of significant interest in the coming years.